3-(Pyridin-3-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol
• IUPAC Name: tert-butyl 3-(pyridin-3-ylmethylsulfanylmethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H24N2O2S/c1-16(2,3)20-15(19)18-8-6-14(10-18)12-21-11-13-5-4-7-17-9-13/h4-5,7,9,14H,6,8,10-12H2,1-3H3
• InChI Key: UQYCBJCXBOYFID-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)CSCC2=CN=CC=C2

Description

This compound features a pyrrolidine core with a tert-butyl carbamate (Boc) group at position 1 and a sulfur-containing substituent at position 3. The substituent comprises a pyridin-3-ylmethyl moiety linked via a sulfanylmethyl (-SCH2-) group. The Boc group enhances solubility and stability during synthetic processes, while the pyridine-thioether moiety may influence electronic properties and biological interactions, such as receptor binding or catalytic activity .

Comparison with Similar Compounds

Substituent Diversity at Position 3

The pyrrolidine scaffold is commonly functionalized at position 3 to modulate physicochemical and biological properties. Key analogs include:

Compound Name	Substituent at Position 3	Molecular Formula	Molecular Weight	Key Features
Target Compound	Pyridin-3-ylmethylsulfanylmethyl	Not Provided	Not Provided	Pyridine ring for π-π stacking; sulfur for hydrophobic/hydrogen bonding
(R)-3-(3-Methyl-pyrazin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	3-Methyl-pyrazin-2-ylsulfanyl	C₁₄H₂₁N₃O₂S	295.40	Pyrazine ring (N-rich) enhances polarity; methyl group increases lipophilicity
(S)-3-(3-Cyano-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	3-Cyano-pyridin-2-ylsulfanyl	C₁₅H₁₉N₃O₂S	305.40	Cyano group (-CN) is electron-withdrawing; may improve metabolic stability
3-(Methanesulfonyl-methyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester	Methanesulfonyl-methyl-amino	C₁₁H₂₁N₂O₄S	~277*	Sulfonamide group enhances solubility; potential for H-bonding
3-(2-Methoxy-phenylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester	2-Methoxy-phenylamino	C₁₆H₂₃N₂O₃	~291*	Aromatic amine for π interactions; methoxy group modulates electron density

*Calculated based on molecular formula.

Key Observations :

• Heteroaromatic Rings : Pyridine (target) and pyrazine () differ in nitrogen positioning, affecting dipole moments and binding specificity.
• Electron-Withdrawing Groups: Cyano () vs. sulfonyl () groups alter electron density and reactivity.
• Stereochemistry : The R-configuration in highlights enantioselective activity in drug candidates.

Physicochemical Properties

• Lipophilicity : Pyridine (target) and pyrazine () analogs have moderate logP values due to aromatic rings, while sulfonamides () are more hydrophilic.
• Solubility : Methanesulfonyl () and carboxymethyl () groups enhance aqueous solubility compared to thioethers.

Preparation Methods

Traditional Multi-Step Synthesis Protocols

Sequential Functionalization of Pyrrolidine

Early routes involved linear synthesis starting from pyrrolidine-1-carboxylic acid tert-butyl ester. The sulfanylmethyl group was introduced via nucleophilic substitution using pyridin-3-ylmethanethiol in the presence of a base such as potassium carbonate. This method suffered from moderate yields (50–65%) due to competing side reactions at the tertiary amine.

Palladium-Catalyzed Coupling

A two-step protocol utilized Suzuki-Miyaura coupling to attach the pyridinylmethyl moiety to a pre-functionalized pyrrolidine intermediate. The first step involved palladium-catalyzed cross-coupling of a boronic ester derivative with 3-(bromomethyl)pyridine, followed by tert-butyl ester protection. While effective, this method required inert conditions and produced heavy metal waste, limiting scalability.

Modern Catalytic Approaches

Photocatalytic One-Step Synthesis

Recent patents describe a breakthrough method using acridine salt photocatalysts and 2,2,6,6-tetramethylpiperidine-N-oxide (TEMPO) as an oxidant. In this protocol, 2-aminopyridine reacts directly with pyrrolidine-1-tert-butyl formate under blue LED irradiation, achieving a 94–95% yield in anhydrous dichloroethane.

Table 1: Comparison of Photocatalytic Conditions

Catalyst	Oxidant	Solvent	Yield (%)	Purity (%)
Acridine salt	TEMPO	Anhydrous DCE	95	99
Acridine salt	Diphenyl disulfide	Anhydrous DCE	94	98

This method eliminates heavy metals and reduces byproducts, addressing environmental and cost concerns.

Stereoselective Synthesis

For enantiomerically pure forms, chiral auxiliaries and asymmetric catalysis are employed. The (R)-enantiomer is synthesized using (S)-BINOL-derived catalysts during the sulfanylmethylation step, achieving 88% enantiomeric excess (ee). Post-synthesis chiral resolution via HPLC further elevates ee to >99%.

Industrial-Scale Production

Solvent and Catalyst Optimization

Large-scale batches utilize dichloroethane for its balance of polarity and boiling point (83°C), facilitating easy removal via distillation. Catalytic loads are minimized to 0.1 equivalents of acridine salt, reducing production costs without compromising yield.

Continuous Flow Reactors

Adoption of flow chemistry enables rapid mixing and precise temperature control, shortening reaction times from 10 hours (batch) to 2 hours. This innovation enhances throughput by 300%, making the process viable for metric-ton production.

Purification and Characterization

Column Chromatography

Silica gel chromatography with ethyl acetate/hexane gradients (1:4 to 1:2) remains the standard for isolating the tert-butyl ester. Purity post-purification exceeds 98%, as confirmed by HPLC.

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 8.45 (d, 1H, pyridine-H), 3.40 (m, 2H, pyrrolidine-CH₂), 1.44 (s, 9H, tert-butyl).
• MS (ESI+) : m/z 294.4 [M+H]⁺, consistent with the molecular formula C₁₅H₂₂N₂O₂S.

Q & A

Basic: What synthetic methodologies are recommended for synthesizing 3-(Pyridin-3-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester with high stereochemical purity?

Answer:
The synthesis typically involves multi-step protocols focusing on protecting group strategies and sulfur-based coupling reactions. Key steps include:

Protection of the pyrrolidine nitrogen using tert-butyloxycarbonyl (Boc) groups to prevent undesired side reactions .

Thioether linkage formation between pyridinylmethyl and pyrrolidine moieties via nucleophilic substitution or Mitsunobu reactions, ensuring regioselectivity .

Deprotection and purification using column chromatography or recrystallization to achieve >95% purity.

Optimization Tips:

• Use anhydrous conditions and catalysts like DMAP (4-dimethylaminopyridine) to enhance reaction efficiency .
• Monitor reaction progress with TLC or LC-MS to terminate reactions before degradation occurs .

Basic: How can researchers analytically characterize the purity and structural integrity of this compound?

Answer:
A combination of techniques is critical:

Method	Purpose	Example Data
HPLC	Purity assessment (>98%)	Retention time: 12.3 min
NMR	Structural confirmation (1H, 13C, COSY)	δ 1.44 (s, Boc CH3), 7.3 (pyridine)
HRMS	Molecular weight verification	[M+H]+: 295.15 (calc. 295.14)
IR Spectroscopy	Functional group analysis (C=O, S-C)	1680 cm⁻¹ (Boc carbonyl)

Note: Chiral HPLC or polarimetry is recommended for enantiomeric excess determination in stereospecific syntheses .

Advanced: How do competing reaction pathways (e.g., sulfoxide vs. thioether formation) impact synthetic yields, and how can these be mitigated?

Answer:
Thioether formation can compete with sulfoxidation under oxidative conditions, leading to reduced yields. Strategies include:

• Controlled reaction atmosphere: Use inert gas (N₂/Ar) to minimize oxidation .
• Choice of solvent: Polar aprotic solvents (e.g., DMF) favor thioether coupling over oxidation .
• Catalyst selection: Employ Pd-mediated cross-coupling for selective C-S bond formation .

Case Study:
In a 2021 study, switching from DCM to THF increased thioether yield from 65% to 82% while suppressing sulfoxide byproducts .

Advanced: What computational tools are suitable for predicting the compound’s binding affinity to biological targets, such as kinases or GPCRs?

Answer:
Computational approaches include:

Molecular docking (AutoDock Vina, Glide): Predicts binding modes to targets like adenosine receptors .

MD simulations (GROMACS): Evaluates stability of ligand-protein complexes over time .

QSAR modeling: Relates structural features (e.g., sulfur atom position) to activity trends .

Example:
Docking studies revealed that the pyridine ring’s nitrogen forms a critical hydrogen bond with Asp110 in the active site of kinase X .

Advanced: How can researchers resolve contradictions in reported toxicity data for tert-butyl ester derivatives?

Answer:
Discrepancies often arise from variations in:

• Test systems (e.g., in vitro vs. in vivo models).
• Impurity profiles (e.g., residual solvents affecting toxicity) .

Mitigation Strategies:

Standardize assays: Use OECD guidelines for LD50 determination.

Purify compounds rigorously: Remove trace impurities via preparative HPLC .

Cross-validate data: Compare results across multiple labs .